Cas no 96735-36-3 (methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate)
96735-36-3 structure
Product Name:methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
CAS No:96735-36-3
MF:C6H7NO4
MW:157.124081850052
CID:4667743
PubChem ID:639216
Update Time:2024-03-01
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-oxo-2,3-dihydro-isoxazole-5-carboxylic acid methyl ester
- methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
-
- Inchi： 1S/C6H7NO4/c1-7-5(8)3-4(11-7)6(9)10-2/h3H,1-2H3
- InChI Key： SXTMQZLBHCRFQB-UHFFFAOYSA-N
- SMILES： O1C(C(OC)=O)=CC(=O)N1C
Computed Properties
- Exact Mass: 157.03750770g/mol
- Monoisotopic Mass: 157.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 208.0±50.0 °C at 760 mmHg
- Flash Point: 79.6±30.1 °C
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M356080-10mg |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M356080-50mg |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | M356080-100mg |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 100mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-175346-0.05g |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 95% | 0.05g |
$218.0 | 2023-09-20 | |
| Enamine | EN300-175346-0.1g |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 95% | 0.1g |
$326.0 | 2023-09-20 | |
| Enamine | EN300-175346-0.25g |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 95% | 0.25g |
$466.0 | 2023-09-20 | |
| Enamine | EN300-175346-0.5g |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 95% | 0.5g |
$735.0 | 2023-09-20 | |
| Enamine | EN300-175346-1.0g |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-175346-2.5g |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 95% | 2.5g |
$1848.0 | 2023-09-20 | |
| Enamine | EN300-175346-5.0g |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate |
96735-36-3 | 95% | 5.0g |
$2732.0 | 2023-02-16 |
methyl 2-methyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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